Cas no 1558335-21-9 (3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole)

• Product Name: 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• CAS No: 1558335-21-9
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 4609763
• Update Time: 2025-06-08

3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole

• Inchi： 1S/C7H11N3/c1-2-6-5-3-8-4-7(5)10-9-6/h8H,2-4H2,1H3,(H,9,10)
• InChI Key： NCORMRKXYWWJRU-UHFFFAOYSA-N
• SMILES： N1=C(CC)C2CNCC=2N1

Additional information on 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole

Introduction to 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole (CAS No. 1558335-21-9)

3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole (CAS No. 1558335-21-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole consists of a pyrrole ring fused with a pyrazole ring and an ethyl substituent at the 3-position. This configuration imparts specific properties that are crucial for its biological activity. Recent studies have shown that compounds with similar structures exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the ethyl group at the 3-position is particularly important as it enhances the lipophilicity and bioavailability of the molecule.

In the context of medicinal chemistry, 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole has been investigated for its potential as a lead compound in drug discovery. One of the key areas of research has been its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole could be developed into a novel anti-inflammatory drug for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK. These pathways are known to play critical roles in cell survival and proliferation. Therefore, 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole could potentially be used as a chemotherapeutic agent or in combination with other anticancer drugs to enhance treatment efficacy.

In addition to its anti-inflammatory and anticancer properties, recent research has also explored the neuroprotective effects of 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole. Studies using animal models have shown that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the inhibition of oxidative stress and the modulation of neuroinflammatory responses.

The pharmacokinetic properties of 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole have also been extensively studied to optimize its therapeutic potential. In vivo studies have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the drug can reach its target tissues at effective concentrations without causing significant side effects.

To further advance the development of 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole, ongoing research is focused on optimizing its chemical structure through medicinal chemistry approaches. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activity and to design more potent analogs with improved pharmacological profiles. Additionally, efforts are being made to develop prodrugs or formulations that can enhance the delivery and efficacy of this compound.

In conclusion, 3-Ethyl-1,4,5,6-tetrahydropyrrolo[3，4-c]pyrazole (CAS No. 1558335-21-9) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting inflammatory diseases, cancer, and neurodegenerative disorders. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and pave the way for the development of novel therapeutic agents.